Cas no 1302578-95-5 ((RS)-amino-(4-iodo-phenyl)-acetonitrile)

• Product Name: (RS)-amino-(4-iodo-phenyl)-acetonitrile
• CAS No: 1302578-95-5
• MF: C₈H₇IN₂
• MW: 258.0591
• CID: 5082232
• Update Time: 2022-06-06

(RS)-amino-(4-iodo-phenyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• amino(4-iodophenyl)acetonitrile
• 2-amino-2-(4-iodophenyl)acetonitrile
• (RS)-amino-(4-iodo-phenyl)-acetonitrile

• Inchi： 1S/C8H7IN2/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4,8H,11H2
• InChI Key： OWOWWGZZBXAPLI-UHFFFAOYSA-N
• SMILES： IC1C([H])=C([H])C(=C([H])C=1[H])C([H])(C#N)N([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 164
• XLogP3: 1.4
• Topological Polar Surface Area: 49.8